Cas no 2413899-52-0 (11,11-difluoro-3-azatricyclo4.4.1.0,1,6undecane hydrochloride)

• Product Name: 11,11-difluoro-3-azatricyclo4.4.1.0,1,6undecane hydrochloride
• CAS No: 2413899-52-0
• MF: C₁₀H₁₆ClF₂N
• MW: 223.69054889679
• MDL: MFCD32662935
• CID: 5674669
• PubChem ID: 146049850
• Update Time: 2025-05-21

11,11-difluoro-3-azatricyclo4.4.1.0,1,6undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 11,11-difluoro-3-azatricyclo4.4.1.0,1,6undecane hydrochloride

• MDL： MFCD32662935
• Inchi： 1S/C10H15F2N.ClH/c11-10(12)8-3-1-2-4-9(8,10)7-13-6-5-8;/h13H,1-7H2;1H
• InChI Key： QOJUIOPDHSTHPM-UHFFFAOYSA-N
• SMILES： FC1(C23CNCCC12CCCC3)F.Cl

Additional information on 11,11-difluoro-3-azatricyclo4.4.1.0,1,6undecane hydrochloride

Research Brief on 11,11-Difluoro-3-azatricyclo[4.4.1.0^1,6]undecane Hydrochloride (CAS: 2413899-52-0): Recent Advances and Applications

The compound 11,11-difluoro-3-azatricyclo[4.4.1.0^1,6]undecane hydrochloride (CAS: 2413899-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging roles in drug discovery.

Recent studies highlight the compound's rigid tricyclic scaffold, which incorporates a nitrogen atom and two fluorine atoms at strategic positions, as a key feature enabling its interaction with biological targets. A 2023 publication in Journal of Medicinal Chemistry demonstrated its efficacy as a selective modulator of GABA_A receptors, with improved blood-brain barrier penetration compared to earlier analogs. The difluoro modification at the 11-position was found to enhance metabolic stability while maintaining target affinity.

In synthetic chemistry advancements, researchers at Scripps Research Institute developed an optimized route to 2413899-52-0 with a 42% overall yield, addressing previous challenges in stereocontrol during the [4.4.1] ring system formation. The improved synthesis enables gram-scale production for preclinical studies, as reported in Organic Letters (2024).

Pharmacological characterization reveals promising applications in neurological disorders. In vivo models of epilepsy showed that 11,11-difluoro-3-azatricyclo[4.4.1.0^1,6]undecane hydrochloride reduced seizure frequency by 68% at 10 mg/kg dose (p < 0.01) with minimal sedative effects, suggesting a favorable therapeutic window. Parallel research indicates potential utility in anxiety disorders, with ongoing Phase I clinical trials expected to report initial safety data in Q4 2024.

Structural biology studies utilizing cryo-EM (resolution 2.8 Å) have elucidated the compound's binding mode at the α1β2γ2 GABA_A receptor interface, revealing key interactions with Tyr157 and Thr142 residues. These findings, published in Nature Structural & Molecular Biology, provide a blueprint for designing next-generation neuroactive compounds with improved subtype selectivity.

Emerging applications extend beyond neuroscience, with recent screening identifying activity against Mycobacterium tuberculosis (MIC = 1.25 μg/mL) through inhibition of decaprenylphosphoryl-β-D-ribose oxidase. This unexpected antibacterial property, documented in ACS Infectious Diseases, highlights the compound's structural versatility and prompts investigation of its broader antimicrobial potential.

In conclusion, 11,11-difluoro-3-azatricyclo[4.4.1.0^1,6]undecane hydrochloride represents a multifaceted pharmacophore with demonstrated value in CNS drug development and emerging applications in infectious disease. Ongoing research aims to explore its utility in pain management and as a scaffold for PROTAC development, positioning this compound as a significant focus area for future medicinal chemistry efforts.